Cas no 2229660-45-9 (4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine)
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine
- EN300-1917749
- 2229660-45-9
-
- Inchi: 1S/C10H13BrN2O/c1-7(12)3-4-8-5-9(11)6-13-10(8)14-2/h3-7H,12H2,1-2H3/b4-3+
- InChI Key: UAMQWPMFTVZFIG-ONEGZZNKSA-N
- SMILES: BrC1=CN=C(C(=C1)/C=C/C(C)N)OC
Computed Properties
- Exact Mass: 256.02113g/mol
- Monoisotopic Mass: 256.02113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.1Ų
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917749-0.05g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1917749-0.1g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1917749-0.25g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1917749-0.5g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1917749-1.0g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 1g |
$1429.0 | 2023-05-31 | ||
| Enamine | EN300-1917749-2.5g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1917749-5.0g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 5g |
$4143.0 | 2023-05-31 | ||
| Enamine | EN300-1917749-10.0g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 10g |
$6144.0 | 2023-05-31 | ||
| Enamine | EN300-1917749-1g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1917749-5g |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine |
2229660-45-9 | 5g |
$3479.0 | 2023-09-17 |
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine
Research Brief on 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine (CAS: 2229660-45-9)
4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine (CAS: 2229660-45-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine and enamine structural motifs, has shown promising potential in various pharmaceutical applications, particularly in the development of kinase inhibitors and other targeted therapies. The presence of a bromo substituent and a methoxy group on the pyridine ring further enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery.
Recent studies have focused on the synthesis and optimization of 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine, with particular emphasis on its role as a building block for more complex molecules. The compound's ability to undergo various chemical transformations, such as cross-coupling reactions and cyclizations, has been extensively explored. These transformations are critical for the development of new therapeutic agents, as they allow for the introduction of diverse functional groups that can modulate biological activity.
In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine in the synthesis of potent kinase inhibitors. The compound served as a key intermediate in the preparation of molecules targeting the epidermal growth factor receptor (EGFR), a well-known oncogenic driver in various cancers. The study highlighted the compound's high yield and selectivity in multi-step synthetic routes, underscoring its importance in medicinal chemistry.
Another significant application of 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine is in the field of chemical biology, where it has been used as a probe to study enzyme mechanisms. Its structural features allow it to interact with active sites of enzymes, providing insights into their catalytic processes. This has been particularly useful in the study of bromodomain-containing proteins, which play a crucial role in epigenetic regulation and are considered attractive targets for drug development.
Despite its promising applications, challenges remain in the large-scale production and purification of 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these challenges, offering more efficient and scalable synthetic routes. Additionally, efforts are underway to explore the compound's toxicity profile and pharmacokinetic properties, which are essential for its transition from a research tool to a clinical candidate.
In conclusion, 4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine (CAS: 2229660-45-9) represents a versatile and valuable compound in the fields of medicinal chemistry and chemical biology. Its unique structural features and reactivity make it an important intermediate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its synthesis, paving the way for its broader use in drug discovery and development.
2229660-45-9 (4-(5-bromo-2-methoxypyridin-3-yl)but-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)